N-[2-(allyloxy)phenyl]-2-(4-chlorophenoxy)acetamide

• Molecular Formula: C17H16ClNO3
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(2-prop-2-enoxyphenyl)acetamide
• InChI: InChI=1S/C17H16ClNO3/c1-2-11-21-16-6-4-3-5-15(16)19-17(20)12-22-14-9-7-13(18)8-10-14/h2-10H,1,11-12H2,(H,19,20)
• InChI Key: HVIOCIBKXRVNKC-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)Cl

Description

N-[2-(allyloxy)phenyl]-2-(4-chlorophenoxy)acetamide, commonly known as ACPA, is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties. ACPA belongs to the class of compounds known as cannabinoid receptor agonists, which have been extensively studied for their ability to modulate the endocannabinoid system in the body.

Mechanism of Action

The mechanism of action of ACPA involves the activation of the CB1 and CB2 receptors, which are G protein-coupled receptors that modulate the activity of various intracellular signaling pathways. ACPA binds to the receptors with high affinity and induces a conformational change that leads to the activation of G proteins, which in turn activate downstream effector molecules, such as adenylyl cyclase, phospholipase C, and mitogen-activated protein kinases. The activation of these pathways results in the modulation of various physiological and pathological processes.
Biochemical and Physiological Effects:
ACPA has been shown to have a wide range of biochemical and physiological effects, including the modulation of pain, inflammation, appetite, mood, and memory. ACPA has been shown to reduce pain in various animal models of acute and chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. ACPA has also been shown to reduce inflammation in various models of acute and chronic inflammation, including arthritis, colitis, and neuroinflammation. ACPA has been shown to modulate appetite and food intake in animal models, suggesting a potential role in the treatment of obesity. ACPA has also been shown to modulate mood and memory in various animal models, suggesting a potential role in the treatment of mood disorders and cognitive impairment.

Advantages and Limitations for Lab Experiments

The advantages of using ACPA in lab experiments include its high potency, selectivity, and specificity for the CB1 and CB2 receptors, as well as its ability to cross the blood-brain barrier and modulate central nervous system function. ACPA has been shown to be effective in various animal models of pain, inflammation, and other pathological conditions, making it a valuable tool for investigating the role of the endocannabinoid system in these processes. However, the limitations of using ACPA in lab experiments include its potential toxicity and side effects, as well as its limited solubility and stability in aqueous solutions.

Future Directions

There are several future directions for research on ACPA and other cannabinoid receptor agonists. One direction is to investigate the potential therapeutic applications of these compounds in various pathological conditions, such as pain, inflammation, obesity, mood disorders, and cognitive impairment. Another direction is to investigate the potential side effects and toxicity of these compounds, as well as their interactions with other drugs and medications. Finally, future research should focus on developing more selective and specific cannabinoid receptor agonists that can modulate the endocannabinoid system with greater precision and efficacy.

Synthesis Methods

The synthesis of ACPA involves the reaction of 2-(4-chlorophenoxy)acetic acid with 2-allylphenol in the presence of a catalyst, such as triethylamine. The reaction proceeds through an esterification reaction, followed by a nucleophilic substitution reaction, resulting in the formation of ACPA. The purity of the compound can be improved by recrystallization from a suitable solvent, such as ethanol or methanol.

Scientific Research Applications

ACPA has been extensively used in scientific research to investigate the role of the endocannabinoid system in various physiological and pathological conditions. ACPA is a potent agonist of the CB1 receptor, which is predominantly expressed in the central nervous system and plays a crucial role in the regulation of pain, appetite, mood, and memory. ACPA has also been shown to activate the CB2 receptor, which is mainly expressed in the immune system and has been implicated in the modulation of inflammation and immune responses.